Cas no 108086-37-9 (2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide)

2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide is a chloro-substituted nitroaniline derivative with applications in organic synthesis and pharmaceutical intermediate development. Its structure features both chloro and nitro functional groups, enhancing reactivity in electrophilic and nucleophilic substitution reactions. The compound exhibits high purity and stability under standard storage conditions, making it suitable for precise synthetic workflows. Its dual chloro substituents contribute to selective reactivity, while the nitro group facilitates further functionalization, such as reduction to amines. This compound is particularly valuable in the preparation of agrochemicals, dyes, and active pharmaceutical ingredients (APIs), where controlled functional group manipulation is critical. Proper handling is advised due to potential irritant properties.

2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide structure

108086-37-9 structure

Product Name:2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide

CAS No:108086-37-9

MF:C₈H₆Cl₂N₂O₃

MW:249.05083990097

MDL:MFCD01357758

CID:127800

PubChem ID:1987767

Update Time:2025-06-09

2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide
- acetamide, 2-chloro-N-(2-chloro-5-nitrophenyl)-
- 2-chloro-N-(2-chloro-5-nitro-phenyl)ethanamide
- 2-chloro-N-(2-chloro-5-nitrophenyl)acetamide(SALTDATA: FREE)
- MFCD01357758
- VS-01983
- 108086-37-9
- Z56891399
- BB 0243200
- AKOS000283721
- SCHEMBL16098940
- ORRONSFAPOXMAG-UHFFFAOYSA-N
- CS-0307533
- UPCMLD0ENAT0514-5272:001
- EN300-01699
- 2-Chloro-N-(2-chloro-5-nitro-phenyl)-acetami de
- DTXSID80365765
- Acetamide,2-chloro-N-(2-chloro-5-nitrophenyl)-
- MDL： MFCD01357758
- Inchi： 1S/C8H6Cl2N2O3/c9-4-8(13)11-7-3-5(12(14)15)1-2-6(7)10/h1-3H,4H2,(H,11,13)
- InChI Key： ORRONSFAPOXMAG-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1NC(CCl)=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 247.97568
Monoisotopic Mass: 247.9755474g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 74.9Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 422.3±45.0 °C at 760 mmHg
Flash Point: 209.2±28.7 °C
PSA: 72.24
Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB214774-1 g	2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide; 95%	108086-37-9		1g	€161.00	2022-09-01
abcr	AB214774-5 g	2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide; 95%	108086-37-9		5g	€497.00	2022-09-01
eNovation Chemicals LLC	Y1265641-1g	Acetamide,2-chloro-N-(2-chloro-5-nitrophenyl)-	108086-37-9	95%	1g	$165	2024-06-07
eNovation Chemicals LLC	Y1265641-5g	Acetamide,2-chloro-N-(2-chloro-5-nitrophenyl)-	108086-37-9	95%	5g	$475	2024-06-07
TRC	C369408-50mg	2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide	108086-37-9		50mg	$ 50.00	2022-04-01
TRC	C369408-100mg	2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide	108086-37-9		100mg	$ 65.00	2022-04-01
TRC	C369408-500mg	2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide	108086-37-9		500mg	$ 115.00	2022-04-01
Chemenu	CM114037-5g	2-chloro-N-(2-chloro-5-nitrophenyl)acetamide	108086-37-9	95%	5g	$228	2023-11-25
Chemenu	CM114037-10g	2-chloro-N-(2-chloro-5-nitrophenyl)acetamide	108086-37-9	95%	10g	$336	2023-11-25
Enamine	EN300-01699-0.05g	2-chloro-N-(2-chloro-5-nitrophenyl)acetamide	108086-37-9	97%	0.05g	$21.0	2023-05-01

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Additional information on 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide

Recent Advances in the Study of 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide (CAS: 108086-37-9)

2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide (CAS: 108086-37-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and nitro functional groups, has been the subject of recent studies due to its potential applications in drug development and agrochemicals. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex bioactive compounds.

Recent research has focused on the synthesis and characterization of 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide, with an emphasis on optimizing reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route using palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the production process. The study also highlighted the compound's stability under various pH conditions, making it suitable for further derivatization.

In addition to its synthetic utility, 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide has shown promising biological activity. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The compound's mechanism of action is believed to involve the interaction with specific protein targets, as revealed by molecular docking simulations. These simulations, conducted using advanced computational tools, have provided insights into the binding affinity and selectivity of 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide. Such studies are crucial for understanding its pharmacodynamic properties and guiding future drug design efforts.

Despite these advancements, challenges remain in the large-scale production and application of 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide. Issues such as environmental impact and cost-effectiveness of synthesis methods need to be addressed. Recent efforts have explored green chemistry approaches, including the use of biodegradable catalysts and solvent-free reactions, to mitigate these concerns.

In conclusion, 2-Chloro-N-(2-chloro-5-nitrophenyl)acetamide (CAS: 108086-37-9) represents a compound with substantial potential in both pharmaceutical and agrochemical industries. Ongoing research aims to further elucidate its biological activities and optimize its synthesis, paving the way for its broader application. Future studies should focus on translational research to bridge the gap between laboratory findings and practical uses.